Cas no 329079-10-9 (1-([(4-FLUOROBENZOYL)OXY]IMINO)CYCLODODECANE)

• Product Name: 1-([(4-FLUOROBENZOYL)OXY]IMINO)CYCLODODECANE
• CAS No: 329079-10-9
• MF: C₁₉H₂₆FNO₂
• MW: 319.413649082184
• CID: 5224157
• Update Time: 2025-05-18

1-([(4-FLUOROBENZOYL)OXY]IMINO)CYCLODODECANE Chemical and Physical Properties

Names and Identifiers

• 1-([(4-FLUOROBENZOYL)OXY]IMINO)CYCLODODECANE
• N-CYCLODODECYLIDEN-N-[(4-FLUOROBENZOYL)OXY]AMINE
• cyclododecylideneamino 4-fluorobenzoate
• (cyclododecylideneamino) 4-fluorobenzoate
• cyclododecylideneazamethyl 4-fluorobenzoate
• cyclododecylideneamino4-fluorobenzoate
• CYCLODODECANONE O-(4-FLUOROBENZOYL)OXIME

• Inchi： 1S/C19H26FNO2/c20-17-14-12-16(13-15-17)19(22)23-21-18-10-8-6-4-2-1-3-5-7-9-11-18/h12-15H,1-11H2
• InChI Key： PNSMOSKBBZCJAL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(=O)O/N=C1\CCCCCCCCCCC\1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 6.3
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-([(4-FLUOROBENZOYL)OXY]IMINO)CYCLODODECANE

Introduction to 1-([(4-FLUOROBENZOYL)OXY]IMINO)CYCLODODECANE (CAS No. 329079-10-9)

1-([(4-FLUOROBENZOYL)OXY]IMINO)CYCLODODECANE, identified by the Chemical Abstracts Service Number (CAS No.) 329079-10-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cycloalkane backbone and functional groups that make it a promising candidate for various biochemical applications.

The molecular structure of 1-([(4-FLUOROBENZOYL)OXY]IMINO)CYCLODODECANE consists of a cyclohexyl ring substituted with an imino group and a 4-fluorobenzyloxy moiety. The presence of these functional groups imparts unique chemical properties that are highly relevant to modern drug discovery and development. Specifically, the fluorine atom in the 4-fluorobenzyloxy group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The imino group in 1-([(4-FLUOROBENZOYL)OXY]IMINO)CYCLODODECANE provides a versatile platform for further chemical modifications, allowing researchers to explore diverse structural analogs with tailored biological activities. This flexibility has made the compound a valuable intermediate in synthetic chemistry, particularly for generating libraries of compounds for high-throughput screening.

One of the most compelling aspects of 1-([(4-FLUOROBENZOYL)OXY]IMINO)CYCLODODECANE is its potential application in oncology research. Preclinical studies have demonstrated that molecules with similar structural motifs can interfere with key signaling pathways involved in cancer cell proliferation and survival. The cycloalkane ring contributes to favorable pharmacokinetic properties, such as improved solubility and bioavailability, while the fluorinated aromatic ring enhances binding affinity to biological targets. These characteristics make 1-([(4-FLUOROBENZOYL)OXY]IMINO)CYCLODODECANE a promising candidate for further investigation as an anticancer agent.

Moreover, the compound's unique chemical architecture has implications for drug design beyond oncology. Researchers are exploring its potential as a tool compound in chemical biology to study enzyme mechanisms and protein-protein interactions. The ability to modify the fluorobenzoyloxy and imino groups allows for the creation of probes that can selectively label biological targets, facilitating structural elucidation and functional analysis.

The synthesis of 1-([(4-FLUOROBENZOYL)OXY]IMINO)CYCLODODECANE involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The use of fluorinated intermediates adds an additional layer of complexity but is essential for achieving the desired molecular properties.

In conclusion, 1-([(4-FLUOROBENZOYL)OXY]IMINO)CYCLODODECANE (CAS No. 329079-10-9) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research efforts are focused on optimizing its synthesis and exploring its biological activity in vitro and in vivo. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.